Cas no 3004-45-3 (Carbamic acid,N-(3-chlorophenyl)-, 2-propyn-1-yl ester)

• Product Name: Carbamic acid,N-(3-chlorophenyl)-, 2-propyn-1-yl ester
• CAS No: 3004-45-3
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 317985
• PubChem ID: 348946
• Update Time: 2025-04-19

Carbamic acid,N-(3-chlorophenyl)-, 2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(3-chlorophenyl)-, 2-propyn-1-yl ester
• prop-2-ynyl N-(3-chlorophenyl)carbamate
• 2-propynyl N-(3-chlorophenyl)carbamate
• 3-chloro-carbanilic acid 2-propynyl ester
• AC1L8AES
• chloro-3 carbanilate de propyne-2 yle
• N-(3-chlorophenyl)prop-2-ynyloxycarboxamide
• NSC408469
• AKOS002230891
• 2-propyn-1-yl (3-chlorophenyl)carbamate
• SR-01000214536
• NSC-408469
• SR-01000214536-1
• ST50110521
• DTXSID00325063
• 3004-45-3

• Inchi： 1S/C10H8ClNO2/c1-2-6-14-10(13)12-9-5-3-4-8(11)7-9/h1,3-5,7H,6H2,(H,12,13)
• InChI Key： ZKZLBLNPQRHCKR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(=O)OCC#C

Computed Properties

• Exact Mass: 209.02444
• Monoisotopic Mass: 209.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 258.4°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.604
• PSA: 38.33
• LogP: 2.59470